Cas no 1865111-52-9 (4-Amino-5-methyl-2-(trifluoromethyl)phenol)

• Product Name: 4-Amino-5-methyl-2-(trifluoromethyl)phenol
• CAS No: 1865111-52-9
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 5708265
• PubChem ID: 126984811
• Update Time: 2025-09-27

4-Amino-5-methyl-2-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1865111-52-9
• EN300-1294552
• 4-Amino-5-methyl-2-(trifluoromethyl)phenol
• WBBJOGQTILHIQA-UHFFFAOYSA-N

• Inchi： 1S/C8H8F3NO/c1-4-2-7(13)5(3-6(4)12)8(9,10)11/h2-3,13H,12H2,1H3
• InChI Key： WBBJOGQTILHIQA-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C)=C(C=1)N)O)(F)F

Computed Properties

• Exact Mass: 191.05579836g/mol
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-Amino-5-methyl-2-(trifluoromethyl)phenol

Comprehensive Overview of 4-Amino-5-methyl-2-(trifluoromethyl)phenol (CAS No. 1865111-52-9): Properties, Applications, and Industry Insights

4-Amino-5-methyl-2-(trifluoromethyl)phenol (CAS No. 1865111-52-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines an amino group, a methyl substituent, and a trifluoromethyl group on a phenolic backbone, offering versatile reactivity. Its trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in drug discovery for optimizing bioavailability. Researchers frequently search for "synthesis of 4-Amino-5-methyl-2-(trifluoromethyl)phenol" or "CAS 1865111-52-9 applications," reflecting growing interest in its synthetic pathways and functional potential.

In pharmaceutical contexts, this compound serves as a key intermediate for designing small-molecule inhibitors and biologically active scaffolds. Its phenolic hydroxyl group allows for further derivatization, enabling covalent conjugation with other pharmacophores. Recent studies highlight its role in developing anti-inflammatory agents and antimicrobial compounds, aligning with global health trends targeting antibiotic resistance. The trifluoromethyl moiety is particularly sought-after in medicinal chemistry, as it often improves binding affinity to target proteins—a fact underscored by its prevalence in FDA-approved drugs.

From an industrial perspective, 4-Amino-5-methyl-2-(trifluoromethyl)phenol is utilized in high-performance material science, including polymer additives and liquid crystal formulations. Its thermal stability and electron-withdrawing properties make it suitable for advanced electronic materials, resonating with the surge in demand for flexible electronics and OLED technologies. Environmental considerations also drive innovation, with queries like "green synthesis of trifluoromethylphenols" reflecting industry shifts toward sustainable methodologies. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring purity levels meet stringent regulatory standards.

Market dynamics reveal increasing procurement of CAS 1865111-52-9 by contract research organizations (CROs) and academic labs. The compound’s structure-activity relationship (SAR) potential is frequently explored in peer-reviewed journals, particularly in journals focusing on heterocyclic chemistry. Safety data sheets emphasize standard laboratory handling protocols, though it is not classified under hazardous categories. As AI-driven drug discovery accelerates, computational studies leveraging molecular docking simulations with this scaffold are rising, addressing queries like "4-Amino-5-methyl-2-(trifluoromethyl)phenol in silico modeling."

Future prospects for 1865111-52-9 include expanded roles in precision agriculture, where its derivatives could contribute to next-generation crop protection agents. The compound’s fluorine-rich architecture aligns with agrochemical trends favoring low-dose, high-efficiency solutions. Collaborative research between academia and industry continues to uncover novel applications, solidifying its position as a multifaceted building block in modern chemistry.